Cas no 2228561-90-6 (3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine)

3,3-Difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine is a fluorinated amine derivative featuring a phenyl-substituted pyrazole core. Its unique structure, combining a difluoropropanamine moiety with a phenylpyrazole group, makes it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the pyrazole ring contributes to diverse binding interactions. This compound is particularly useful in the synthesis of biologically active molecules, including potential pharmaceuticals and crop protection agents. Its well-defined chemical properties and synthetic versatility make it a reliable building block for developing novel compounds with tailored functionalities.
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine structure
2228561-90-6 structure
Product Name:3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
CAS No:2228561-90-6
MF:C12H13F2N3
MW:237.248529195786
CID:6449498
PubChem ID:165711973
Update Time:2025-11-01

3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
    • EN300-1863016
    • 2228561-90-6
    • Inchi: 1S/C12H13F2N3/c13-12(14)11(6-15)9-7-16-17(8-9)10-4-2-1-3-5-10/h1-5,7-8,11-12H,6,15H2
    • InChI Key: GRNRSHFIQRTQIA-UHFFFAOYSA-N
    • SMILES: FC(C(CN)C1C=NN(C2C=CC=CC=2)C=1)F

Computed Properties

  • Exact Mass: 237.10775375g/mol
  • Monoisotopic Mass: 237.10775375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų

3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1863016-0.05g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
0.05g
$1308.0 2023-09-18
Enamine
EN300-1863016-0.1g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
0.1g
$1371.0 2023-09-18
Enamine
EN300-1863016-0.25g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
0.25g
$1432.0 2023-09-18
Enamine
EN300-1863016-0.5g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
0.5g
$1495.0 2023-09-18
Enamine
EN300-1863016-1.0g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
1g
$1557.0 2023-06-01
Enamine
EN300-1863016-2.5g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
2.5g
$3051.0 2023-09-18
Enamine
EN300-1863016-5.0g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
5g
$4517.0 2023-06-01
Enamine
EN300-1863016-10.0g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
10g
$6697.0 2023-06-01
Enamine
EN300-1863016-1g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
1g
$1557.0 2023-09-18
Enamine
EN300-1863016-5g
3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine
2228561-90-6
5g
$4517.0 2023-09-18

Additional information on 3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine

Introduction to 3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine (CAS No. 2228561-90-6)

3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine, identified by its CAS number 2228561-90-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of fluoro substituents and a phenyl group in its molecular structure enhances its pharmacological properties, making it a promising candidate for further investigation in drug development.

The molecular structure of 3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine consists of a propanamine backbone modified with a pyrazole ring at the second carbon position and fluoro atoms at the third carbon position. The phenyl group attached to the pyrazole ring introduces additional steric and electronic effects, which can influence its interactions with biological targets. This structural configuration makes it an intriguing molecule for studying its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atom's electronegativity can modulate the electronic properties of the molecule, leading to more potent and selective drug candidates. 3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)propan-1-amine exemplifies this trend, as its fluorinated pyrazole moiety may contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

Research studies have begun to explore the biological activities of 3,3-difluoro-2-(1-phenyl-1H-pyrazol-4-y)propan-l-am ine (CAS No. 2228561 90 6). Initial investigations suggest that this compound exhibits promising properties in vitro, including interactions with various enzymes and receptors. For instance, its structure resembles known bioactive molecules that target inflammatory pathways, making it a potential lead compound for developing anti-inflammatory therapies. Additionally, the presence of both fluoro and phenyl groups may contribute to its ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders.

The synthesis of 3,3-difluoro--(l -phenyl-lH-pyrazol 4 - yl)prop an-l-am ine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

The pharmacological evaluation of 3 , 3 -difluoro - 2 -( l -phen yl - l H - pyrazol - 4 - yl ) prop an - l - am ine is still in its early stages, but preliminary data indicate that it may possess unique mechanisms of action compared to existing drugs. The combination of fluoro substitution and pyrazole functionality suggests potential applications in treating a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. Further preclinical studies are necessary to fully elucidate its therapeutic potential and safety profile.

One of the most compelling aspects of 3 , 3 -difluoro - 2 -( l -phen yl - l H - pyrazol - 4 - yl ) prop an-l am ine is its versatility as a scaffold for drug discovery. By modifying different parts of its molecular structure, researchers can generate libraries of derivatives with tailored biological activities. This flexibility allows for the optimization of key pharmacokinetic parameters while maintaining or enhancing therapeutic efficacy. Such structural diversification is essential for developing next-generation pharmaceuticals that address unmet medical needs.

The role of computational chemistry and molecular modeling has been increasingly important in studying compounds like 3 , 3-difluor o--( l phen yl-l H-p y ra z ol --4-y l ) pro p an-l am ine (CAS No .2228561906). These tools enable scientists to predict how the molecule will interact with biological targets at the atomic level, providing valuable insights into its mechanism of action. By integrating experimental data with computational simulations, researchers can accelerate the drug discovery process and reduce reliance on empirical screening methods alone.

The future prospects for 3 , 3-difluor o--( l phen yl-l H-p y ra z ol --4-y l ) pro p an-l am ine are promising , given its unique structural features and preliminary biological activity . As more research emerges , this compound could emerge as a key player in developing innovative treatments for various diseases . Collaborative efforts between academic institutions , pharmaceutical companies , and biotechnology firms will be crucial in advancing its development from a laboratory curiosity into a clinically relevant therapeutic agent.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd